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Compound of Interest

Compound Name: AZ876

Cat. No.: B15604054 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and procedural steps for

the proper disposal of AZ876, a selective liver X receptor (LXR) agonist. While specific disposal

instructions for AZ876 are not readily available in the public domain, this document outlines

general best practices for the disposal of research-grade chemicals, which should be adapted

in consultation with your institution's Environmental Health and Safety (EHS) department.

Immediate Safety and Handling Protocols
Before any disposal procedures, it is critical to handle AZ876 with care, adhering to standard

laboratory safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side shields, chemical-resistant gloves, and a laboratory coat.

Ventilation: Handle solid AZ876 and its solutions in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Spill Management: In the event of a spill, prevent the spread of the material. For solid spills,

carefully scoop the material into a designated waste container. For liquid spills, absorb with

an inert material and place it in the chemical waste container. Ensure the spill area is

thoroughly cleaned and decontaminated.

Quantitative Data Summary
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The following table summarizes key chemical and physical properties of AZ876. This

information is crucial for understanding its behavior and for proper labeling of waste containers.

Property Value Reference

Chemical Name

2-(1,1-dimethylethyl)-5-phenyl-

4-[[4-(1-

piperidinyl)phenyl]amino]-3(2H

)-isothiazolone, 1,1-dioxide

Cayman Chemical[1]

CAS Number 898800-26-5 Cayman Chemical[1]

Molecular Formula C₂₄H₂₉N₃O₃S Cayman Chemical[1]

Molecular Weight 439.6 g/mol Cayman Chemical[1]

Appearance A solid Cayman Chemical[1]

Solubility
DMF: 30 mg/ml; DMSO: 30

mg/ml; Ethanol: 1 mg/ml

Cayman Chemical[1], Selleck

Chemicals[2]

Step-by-Step Disposal Procedures
The disposal of AZ876 must be conducted in accordance with local, state, and federal

regulations. The following is a general workflow for the proper disposal of chemical waste.

Waste Identification and Segregation:

Identify all waste streams containing AZ876, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, vials, gloves).

Segregate AZ876 waste from other chemical waste streams to prevent potential reactions.

Containerization and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting AZ876
waste.

Clearly label the container with "Hazardous Waste," the full chemical name "AZ876," and

any other components in the waste stream (e.g., solvents) with their approximate
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concentrations.

Storage of Waste:

Store the waste container in a designated, secure, and well-ventilated area, away from

incompatible materials.

Keep the container closed except when adding waste.

Arrange for Professional Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

chemical waste.

Never dispose of AZ876 down the drain or in the regular trash.[3][4] Disposal should be

handled by a licensed hazardous waste disposal company.[3]

Experimental Protocols: Inactivation (General
Guidance)
Specific inactivation protocols for AZ876 are not documented. For many organic compounds,

incineration at a licensed facility is the preferred method of destruction. Chemical degradation

methods should only be attempted by qualified personnel after a thorough literature review and

risk assessment, and in consultation with the EHS department.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the proper disposal of AZ876 and its

signaling pathway, providing a clear visual guide for laboratory personnel.
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Caption: Logical workflow for the proper disposal of AZ876.
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AZ876 Signaling Pathway
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Caption: Signaling pathway of the LXR agonist AZ876.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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